![molecular formula C8H9ClFN3O4S B2979837 Ethyl N-[(6-chloro-5-fluoropyridin-3-yl)sulfonylamino]carbamate CAS No. 2128723-91-9](/img/structure/B2979837.png)
Ethyl N-[(6-chloro-5-fluoropyridin-3-yl)sulfonylamino]carbamate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl N-[(6-chloro-5-fluoropyridin-3-yl)sulfonylamino]carbamate is a chemical compound that has been extensively studied in the field of medicinal chemistry. This compound is known for its potential therapeutic applications in the treatment of various diseases.
Mechanism of Action
The mechanism of action of Ethyl N-[(6-chloro-5-fluoropyridin-3-yl)sulfonylamino]carbamate is not fully understood. However, it is believed to inhibit the activity of specific enzymes by binding to their active sites. This inhibition leads to the suppression of various cellular pathways, ultimately resulting in the desired therapeutic effect.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, reduce inflammation, and improve cognitive function in animal models of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
The advantages of using Ethyl N-[(6-chloro-5-fluoropyridin-3-yl)sulfonylamino]carbamate in lab experiments include its high potency, good solubility, and relatively low toxicity. However, one limitation is that it may exhibit off-target effects, which may complicate the interpretation of experimental results.
Future Directions
There are several future directions for the study of Ethyl N-[(6-chloro-5-fluoropyridin-3-yl)sulfonylamino]carbamate. One potential area of research is the development of more potent and selective analogs of this compound. Another area of interest is the investigation of its potential use in combination with other drugs for the treatment of various diseases. Additionally, further studies are needed to fully understand the mechanism of action and the potential off-target effects of this compound.
In conclusion, this compound is a promising chemical compound with potential therapeutic applications. Its synthesis method is well-established, and its scientific research application has been extensively studied. While there are some limitations to its use in lab experiments, the future directions for the study of this compound are numerous and exciting.
Synthesis Methods
The synthesis of Ethyl N-[(6-chloro-5-fluoropyridin-3-yl)sulfonylamino]carbamate involves the reaction of 6-chloro-5-fluoropyridin-3-amine with ethyl chloroformate and sodium hydride in DMF. The reaction mixture is then heated at a specific temperature for a certain time period, and the resulting product is purified through column chromatography. The yield of the product is typically high, and the purity is also satisfactory.
Scientific Research Applications
Ethyl N-[(6-chloro-5-fluoropyridin-3-yl)sulfonylamino]carbamate has been extensively studied for its potential therapeutic applications. It has been found to exhibit potent inhibitory activity against a range of enzymes, including kinases, proteases, and phosphodiesterases. This compound has shown promising results in the treatment of cancer, inflammation, and neurodegenerative diseases.
properties
IUPAC Name |
ethyl N-[(6-chloro-5-fluoropyridin-3-yl)sulfonylamino]carbamate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9ClFN3O4S/c1-2-17-8(14)12-13-18(15,16)5-3-6(10)7(9)11-4-5/h3-4,13H,2H2,1H3,(H,12,14) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IQGUUCPZBJBWJO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)NNS(=O)(=O)C1=CC(=C(N=C1)Cl)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9ClFN3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.69 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.